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Dosage Modification for Hepatic Impairment

The table below summarizes the required dose adjustments for copanlisib based on hepatic function, as

determined by Child-Pugh classification [1].

Hepatic Impairment Level (Child-Pugh Classification) Recommended Copanlisib Dose

Moderate (Class B) 45 mg

Severe (Class C) 30 mg

Mild (Class A) No dose adjustment required.

This information is derived from the full prescribing information. The standard dose for patients without

hepatic impairment is 60 mg, administered via a 1-hour intravenous infusion on Days 1, 8, and 15 of a 28-

day treatment cycle [1].
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For your experimental design and clinical protocols, consider these critical points alongside hepatic dose

modification:

Dosing Schedule: The recommended schedule is intermittent: three weeks on (Days 1, 8, 15) and
one week off within a 28-day cycle. Treatment continues until disease progression or unacceptable

toxicity [1].
Dose Modification for Drug Interactions: Reduce the copanlisib dose to 45 mg when co-

administered with strong CYP3A inhibitors. Conversely, avoid concomitant use with strong CYP3A
inducers [1].

Toxicity Management: The prescribing information provides detailed guidance for dose
modifications, delays, or discontinuation based on specific adverse reactions. Key toxicities to monitor

include infections, hyperglycemia, hypertension, non-infectious pneumonitis, neutropenia, and severe
cutaneous reactions [1].

Hepatotoxicity Profile: Compared to some other PI3K inhibitors, copanlisib has a more favorable
hepatotoxicity profile with fewer severe liver-related adverse events [2] [3]. However, routine

monitoring of liver function tests is still recommended [3].

Hepatic Impairment Dosing Decision Guide

The workflow for determining the appropriate copanlisib dose incorporates hepatic impairment and critical

drug interactions.
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Assess Patient for Copanlisib Dosing

Evaluate Hepatic Function
(Child-Pugh Classification)

Mild Impairment
(Child-Pugh A)

Moderate Impairment
(Child-Pugh B)

Severe Impairment
(Child-Pugh C)

Standard Dose: 60 mg Reduced Dose: 45 mg

Reduced Dose: 30 mg

Concomitant Strong CYP3A Inhibitor?

Proposed dose is 45mg

Final Dose: 45 mg

Dose remains 30mg
despite interaction

Yes

Final Dose: 60 mg

No
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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